8-Ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride

• IUPAC Name: 8-ethyl-1,2,3,4-tetrahydroisoquinoline;hydrochloride
• InChI: InChI=1S/C11H15N.ClH/c1-2-9-4-3-5-10-6-7-12-8-11(9)10;/h3-5,12H,2,6-8H2,1H3;1H
• InChI Key: SOHXRPFVWHHYNC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC2=C1CNCC2.Cl
• Molecular Formula: C11H16ClN
• Molecular Weight: 197.70 g/mol
• CAS RN: 2174002-46-9

Description

8-Ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride is a derivative of tetrahydroisoquinoline (THIQ), which is an important structural motif of various natural products and therapeutic lead compounds. THIQ based natural and synthetic compounds exert diverse biological activities against various infective pathogens and neurodegenerative disorders.

Synthesis Analysis

In recent years, considerable research interest has been witnessed toward the synthesis of THIQ’s C(1)-substituted derivatives, since they can act as precursors for various alkaloids displaying multifarious biological activities. Various multicomponent reactions for the C(1)-functionalization of 1,2,3,4-tetrahydroisoquinolines have been explored.

Molecular Structure Analysis

The molecular structure of this compound is similar to that of 1,2,3,4-tetrahydroisoquinoline, with an additional ethyl group attached.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be similar to those of other THIQ derivatives. For instance, reactions involving isomerization of iminium intermediate (exo/endo isomerization) are highlighted in the literature.

Mechanism of Action

Target of Action

8-Ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride is a derivative of 1,2,3,4-tetrahydroisoquinoline (THIQ), which is an important structural motif of various natural products and therapeutic lead compounds . THIQs are known to function as antineuroinflammatory agents . .

Mode of Action

Thiqs are known to exert diverse biological activities against various infective pathogens and neurodegenerative disorders .

Biochemical Pathways

Thiqs are known to be involved in various biological activities, suggesting that they may interact with multiple biochemical pathways .

Advantages and Limitations for Lab Experiments

One of the advantages of using 8-Ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride in lab experiments is its high potency and selectivity for its targets. It also has good pharmacokinetic properties, such as good oral bioavailability and brain penetration. However, one of the limitations of using this compound is its potential toxicity at high doses, which needs to be carefully monitored in animal studies.

Future Directions

There are several future directions for the research on 8-Ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride. One of the directions is to further elucidate its mechanism of action and identify its molecular targets in the brain. Another direction is to explore its potential therapeutic applications in other neurological and psychiatric disorders, such as Alzheimer's disease, bipolar disorder, and anxiety disorders. Furthermore, the development of novel analogs of this compound with improved potency, selectivity, and safety profiles could lead to the discovery of new drugs for these disorders.

Synthesis Methods

The synthesis of 8-Ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride involves the condensation of ethylamine and cyclohexanone in the presence of a Lewis acid catalyst, followed by reduction with sodium borohydride and quaternization with hydrochloric acid. The yield of this compound can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and solvent.

Scientific Research Applications

8-Ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, such as Parkinson's disease, schizophrenia, and depression. In preclinical studies, this compound has been shown to exhibit neuroprotective effects against oxidative stress, mitochondrial dysfunction, and neuroinflammation. It also has been shown to modulate the dopaminergic, serotonergic, and glutamatergic neurotransmitter systems, which are implicated in the pathophysiology of these disorders.

Biochemical Analysis

Biochemical Properties

8-Ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride plays a crucial role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it is known to function as antineuroinflammatory agents . It also has broad applications in asymmetric catalysis as chiral scaffolds .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are diverse. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

It is known that this compound has broad applications in asymmetric catalysis as chiral scaffolds .